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Compound of Interest

Compound Name: Vat violet 13

Cat. No.: B1346701

This guide provides a comprehensive comparison of Vat Violet 13 against other notable
anthraquinone dyes. Anthraquinone-based colorants are a significant class of dyes known for
their vibrant colors and exceptional fastness properties, making them crucial in the textile
industry and relevant in various scientific research fields.[1] This document is intended for
researchers, scientists, and drug development professionals, offering an objective look at
performance characteristics, supported by experimental data and detailed protocols.

Vat dyes, a subgroup of anthraquinone dyes, are applied in a soluble, reduced (leuco) form,
which is then oxidized to an insoluble, colored form within the fiber.[1] This unique application
process results in excellent resistance to washing and light.[1][2]

Physicochemical and Structural Overview

Vat Violet 13 (C.I. 68700) is an anthraquinone dye that produces a blue-light purple hue.[3][4]
It is a deep purple powder, insoluble in water but slightly soluble in solvents like pyridine and
xylene.[3][5] Its chemical structure and properties are compared below with other selected
anthraquinone dyes from different classes to highlight the versatility and specific applications
within this family.
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Solvent Violet

Disperse Violet

Property Vat Violet 13 Vat Violet 1
13 28
] ) ) Disperse Violet
C.I. Name Vat Violet 13 Vat Violet 1 Solvent Violet 13 08
C.l. Number 68700 60010 60725 61102
CAS Number 4424-87-7[3] 6373-31-5 81-48-1[6][7] 81-42-5
Molecular
C28H14N204[3] C34H16CIl202 C21H1sNO3[6][8] C14HsCl2N202
Formula
] 329.35 g/mol [6]
Molecular Weight  442.42 g/mol [3] 535.40 g/mol 7] 323.13 g/mol
Dye Class Vat Dye Vat Dye Solvent Dye Disperse Dye
Blue-light Brilliant Bluish- Brilliant Blue- ]
Color ] Violet
Purple[4][5] Violet[1] Purple[7]
Insoluble in
- Insoluble in Insoluble in water; Soluble in  Insoluble in
Solubility
water[3][5] water benzene, water
acetone[6][7]
Plastics, resins,
. Cotton, wool, o
Primary ) Cellulosic fibers solvents, Polyester
o discharge ) i
Application (e.g., cotton)[10] cosmetics[1][6] dyeing[1]

printing[3][4][5][9]

[11]

Comparative Performance Data

The primary measure of a dye's performance is its fastness—the ability to retain its color when

subjected to various conditions like light, washing, and rubbing. Vat dyes are renowned for their

excellent fastness properties on cellulosic fibers.[12]
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Performance . . Solvent Violet Disperse Violet
. Vat Violet 13 Vat Violet 1
Metric 13 28
Light Fastness 7131191 7-8 (Excellent) 8 (Excellent)[1] 6-7 (Very Good)
Wash Fastness
) 4-5[9] 5 (Excellent)[10] N/A 5 (Excellent)[1]
(Fading)
Wash Fastness
o 4-5[9] 5 (Excellent) N/A 5 (Excellent)
(Staining)
) 4-5 (Good to 3-4 (Moderate to
Chlorine Bleach 5[9] N/A
Excellent) Good)
) 4-5 (Good to 4-5 (Good to
Ironing Fastness  5[9] N/A
Excellent) Excellent)
Rubbing
Good Moderate[10] N/A Good
Fastness (Wet)
Rubbing Good to
Good[10] N/A Good
Fastness (Dry) Excellent

Fastness ratings are typically on a 1-8 scale for lightfastness (Blue Wool Scale) and a 1-5 scale

for other tests (Grey Scale), where a higher number indicates better performance.

Mandatory Visualizations

The following diagrams illustrate a general synthesis pathway for vat dyes and a standard

workflow for evaluating dye performance.

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


http://www.worlddyevariety.com/vat-dyes/vat-violet-13.html
https://www.dyestuffscn.com/dyestuff/vat-dyes/c-i-vat-violet-13.html
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Vat_Violet_1_and_Other_Anthraquinone_Violet_Dyes_for_Research_and_Development.pdf
https://www.dyestuffscn.com/dyestuff/vat-dyes/c-i-vat-violet-13.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Dyeing_Efficacy_of_C_I_Vat_Violet_1_on_Diverse_Textile_Substrates.pdf
https://www.benchchem.com/pdf/A_Comparative_Analysis_of_Vat_Violet_1_and_Other_Anthraquinone_Violet_Dyes_for_Research_and_Development.pdf
https://www.dyestuffscn.com/dyestuff/vat-dyes/c-i-vat-violet-13.html
https://www.dyestuffscn.com/dyestuff/vat-dyes/c-i-vat-violet-13.html
https://www.dyestuffscn.com/dyestuff/vat-dyes/c-i-vat-violet-13.html
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Dyeing_Efficacy_of_C_I_Vat_Violet_1_on_Diverse_Textile_Substrates.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Dyeing_Efficacy_of_C_I_Vat_Violet_1_on_Diverse_Textile_Substrates.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

General Synthesis of Vat Violet 13

1,5-Dichloroanthraquinone 2-Aminobenzoic Acid
Condensation

(Ulimann Reaction)

In the presence
f copper catalyst

Cyclization

:

Vat Violet 13
(C.I. 68700)

Click to download full resolution via product page

Caption: General synthesis pathway for Vat Violet 13.
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Experimental Workflow for Dye Performance Evaluation

Substrate Preparation
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n
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Wash Fastness
(ISO 105-C06)
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Caption: Workflow for dyeing and colorfastness testing.
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Experimental Protocols

Detailed methodologies are crucial for the objective comparison of dye performance.

Protocol 1: Colorfastness to Washing (ISO 105-C06)

This test evaluates the resistance of a dye to fading and staining during washing processes.

Specimen Preparation: A dyed fabric specimen (typically 10x4 cm) is stitched together with a
multi-fiber adjacent fabric.

Washing Solution: Prepare a solution containing 4 g/L ECE reference detergent and 1 g/L
sodium perborate in grade 3 water.

Procedure:
o Place the specimen, washing solution, and 25 stainless steel balls into a sealed container.

o Agitate the container in a laundrometer at a specified temperature (e.g., 60°C) for 30
minutes.

Rinsing and Drying: After agitation, rinse the specimen twice in grade 3 water and then once
in distilled water. Squeeze out excess water and air-dry at a temperature not exceeding
60°C.

Assessment: Evaluate the change in color of the dyed specimen and the degree of staining
on the adjacent multi-fiber fabric using the Grey Scales.

Protocol 2: Antimicrobial Activity Screening (Broth
Microdilution Method)

Anthraquinone derivatives are also investigated for their potential as antimicrobial agents. This
protocol determines the Minimum Inhibitory Concentration (MIC).[13]

o Materials:

o 96-well sterile microtiter plates.
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o Mueller-Hinton Broth (MHB) for bacteria.
o Standardized microbial inoculum (0.5 McFarland).

o Anthraquinone dye stock solution (dissolved in a suitable solvent like DMSO).

e Procedure:

[¢]

Dispense 50 uL of sterile broth into wells of a 96-well plate.

o Add 100 pL of the dye stock solution to the first well and perform a two-fold serial dilution
across the plate.[13]

o Prepare a standardized inoculum and dilute it to achieve a final concentration of
approximately 5 x 10> CFU/mL in the wells.[13]

o Add 50 pL of the diluted inoculum to each well.
 Incubation: Incubate the plates at 35-37°C for 18-24 hours.[13]

« Interpretation: The MIC is the lowest concentration of the dye at which no visible microbial
growth (turbidity) is observed.[13]

Discussion and Conclusion

The selection of an anthraquinone dye is highly dependent on the intended application and
required performance.

» Vat Violet 13 demonstrates excellent all-around fastness properties, particularly its high
lightfastness (rating of 7) and good wash and chlorine fastness.[3][9] This makes it highly
suitable for durable textiles like cotton and wool fabrics that require longevity and resistance
to repeated laundering.[3][4]

» Vat Violet 1 offers similarly outstanding fastness, making it another premium choice for high-
durability applications on cellulosic fibers.[1][10]

» Solvent Violet 13 is not used for textiles but excels in coloring plastics, resins, and
hydrocarbon-based solvents due to its solubility in organic media and exceptional
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lightfastness (rating of 8).[1][6][7] Its application in cosmetics is also notable.[6]

o Disperse Violet 28 is specifically designed for synthetic fibers like polyester, where it shows
excellent wash fastness, a critical requirement for synthetic apparel.[1]

In summary, while all are derived from the same core anthraquinone structure, their
substituents dramatically alter their properties, dictating their specific industrial and research
applications. Vat Violet 13 stands out as a robust and reliable dye for natural fibers, offering a
balanced profile of high performance against light, washing, and chemical treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of Vat Violet 13 and Other
Anthraquinone Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346701#comparative-study-of-vat-violet-13-and-
other-anthraquinone-dyes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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